Cas no 1805464-43-0 (3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1805464-43-0
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4896798
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H8F5NO3/c1-19-9-4(8(11)12)2-5(10(13,14)15)6(16-9)3-7(17)18/h2,8H,3H2,1H3,(H,17,18)
• InChI Key： HNCHIIOWKFGRAC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=C(N=C1CC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid

Introduction to 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic Acid (CAS No. 1805464-43-0)

3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid, identified by its CAS number 1805464-43-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, characterized by its intricate structural framework, which includes multiple fluorinated and methylated substituents. The presence of both difluoromethyl and trifluoromethyl groups imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The chemical structure of 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid consists of a pyridine ring substituted at the 2-position with a methoxy group, at the 5-position with a trifluoromethyl group, and at the 3-position with a difluoromethyl group. Additionally, the carboxylic acid functionality at the 6-position enhances its reactivity, allowing for further derivatization and functionalization. This structural complexity makes it an attractive candidate for exploring new pharmacophores and therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridine derivatives due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic distribution, leading to more potent and selective interactions with biological targets. For instance, the difluoromethyl group is known to increase the metabolic stability of drug candidates by resisting oxidative degradation, while the trifluoromethyl group can enhance binding interactions by improving hydrophobicity.

Current research in the pharmaceutical industry highlights the potential of 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid as a key intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in developing compounds with anti-inflammatory, antiviral, and anticancer properties. The structural motifs present in this compound have been shown to interact effectively with various biological targets, including enzymes and receptors involved in disease pathways.

One notable area of research involves the use of 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By incorporating this compound into drug design strategies, researchers aim to develop highly specific kinase inhibitors that can modulate disease-related signaling cascades without affecting other cellular processes. Preliminary studies have shown promising results in vitro, indicating that derivatives of this compound exhibit potent inhibitory activity against certain kinases.

Another emerging application of 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid is in the field of antiviral drug discovery. The unique structural features of this compound make it an ideal candidate for designing inhibitors that target viral proteases and polymerases. These enzymes are essential for viral replication and are often targeted by antiviral drugs. By leveraging the reactivity and selectivity offered by this compound, researchers hope to develop new antiviral agents that can combat emerging viral threats more effectively than existing treatments.

The synthesis of 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple fluorinated groups requires careful handling to ensure high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently. Additionally, purification methods must be optimized to remove any potential byproducts or impurities that could affect downstream applications.

In conclusion, 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805464-43-0) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an ideal scaffold for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.